2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: 2-methoxy-2-(2-methylcyclohexyl)ethanamine
• InChI: InChI=1S/C10H21NO/c1-8-5-3-4-6-9(8)10(7-11)12-2/h8-10H,3-7,11H2,1-2H3
• InChI Key: MSHMQFRBSQVIQO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1C(CN)OC

Description

2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine is a chiral amine derivative characterized by a methoxy-substituted ethanamine backbone and a 2-methylcyclohexyl substituent. Its structure combines a cyclohexane ring with a methyl group at the 2-position, which introduces steric and electronic effects that influence reactivity and biological activity.

Key structural features:

• Methoxy group: Enhances solubility and modulates electronic properties.
• 2-Methylcyclohexyl group: Introduces conformational rigidity and steric hindrance.
• Primary amine: Provides a reactive site for derivatization or coordination.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine typically involves the following steps:

Starting Materials: The synthesis begins with 2-methylcyclohexanol and methoxyethanol.

Reaction: The 2-methylcyclohexanol undergoes a substitution reaction with methoxyethanol in the presence of a strong base such as sodium hydride.

Amination: The resulting intermediate is then subjected to amination using ammonia or an amine source under high pressure and temperature to yield the final product.

Industrial Production Methods

In industrial settings, the production of 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethyl sulfoxide (DMSO).

Major Products

Oxidation: Ketones or aldehydes.

Reduction: Alcohols.

Substitution: Various substituted amines.

Scientific Research Applications

2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential role in biological systems and as a building block for bioactive compounds.

Medicine: Explored for its potential therapeutic properties, including its use in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

The following table compares 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine with structurally related amines, highlighting differences in substituents, molecular weight, and applications:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features/Applications	Reference
2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine	2-Methoxy, 2-methylcyclohexyl	185.28	Chiral resolving agent; potential CNS activity
2-Methoxy-2-(3-methylcyclohexyl)ethan-1-amine	3-Methylcyclohexyl isomer	185.28	Altered stereochemistry; solubility differences
2-(2-Methylcyclohexyl)ethan-1-amine	Lacks methoxy group	141.26	Simpler structure; lower polarity
2-(2-(2-Methoxyethoxy)ethoxy)ethan-1-amine	Polyether chain substituent	191.24	Enhanced hydrophilicity; drug delivery systems
2-(2-Methylphenoxy)cyclohexan-1-amine	Phenoxy group instead of methoxy	205.30	Antimicrobial activity; aromatic interactions

Physicochemical Properties

• Solubility: The methoxy group improves aqueous solubility compared to non-polar analogs like 2-(2-methylcyclohexyl)ethan-1-amine .
• Boiling point: Not reported for the target compound, but analogs with polyether chains (e.g., 2-(2-(2-Methoxyethoxy)ethoxy)ethan-1-amine) exhibit higher boiling points due to increased hydrogen bonding .
• Stereochemical impact : The 2-methylcyclohexyl group in the target compound introduces axial chirality, whereas the 3-methyl isomer (CAS 1561520-19-1) may adopt different conformations .

Biological Activity

2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine is an organic compound with significant potential in pharmacological applications. Its unique structure, characterized by a methoxy group and a methylcyclohexyl moiety, suggests diverse biological interactions. This article explores the compound's biological activity, focusing on its mechanisms, potential therapeutic applications, and comparative analysis with structurally similar compounds.

• Molecular Formula : C10H21NO
• Molecular Weight : 171.28 g/mol
• Structural Features : The compound features a methoxy group attached to a cyclohexyl derivative, which may influence its biological activity through various pathways.

Biological Activity Overview

Research indicates that 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine may interact with multiple biological targets, potentially modulating enzyme activities and receptor interactions. Preliminary studies suggest that compounds with similar structures exhibit neuroprotective and anti-inflammatory properties, highlighting the need for further investigation into this compound's therapeutic potential.

The proposed mechanisms of action for 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine include:

• Enzyme Modulation : Potential inhibition or activation of specific enzymes involved in metabolic pathways.
• Receptor Interaction : Possible binding to neurotransmitter receptors, influencing signaling pathways related to mood and cognition.

Comparative Analysis with Similar Compounds

The biological activity of 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine can be better understood by comparing it with structurally similar compounds:

Compound Name	Molecular Formula	Key Features
2-Methoxy-1-(4-methylcyclohexyl)ethan-1-amine	C10H21NO	Similar structure; different position of methyl group
2-Methoxy-N-(pyridin-2-yl)methylene ethanamine	C12H16N2O	Contains a pyridine ring; used in catalytic applications
3-Methoxy-N,N-dimethylpropanamine	C9H21NO	Dimethylated amine; different functional groups

This table illustrates how variations in structure may lead to differences in biological activity and therapeutic applications.

Case Studies and Research Findings

• Neuroprotective Effects : A study indicated that compounds similar to 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine showed promise in protecting neuronal cells from oxidative stress. This suggests that further exploration could reveal neuroprotective properties for this compound as well.
• Anti-inflammatory Properties : Research has pointed towards the anti-inflammatory effects of structurally related compounds, indicating that 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine might also possess similar properties. Investigations into its effects on inflammatory pathways could yield valuable insights into its therapeutic potential.
• Pharmacological Applications : Given its structural characteristics, there is a hypothesis that this compound could serve as a lead for developing new drugs targeting specific neurological disorders or inflammatory conditions. Further pharmacological studies are required to validate these claims and explore dosage and efficacy.